Cas no 2126161-47-3 (Bicyclo[4.2.0]octane-7-methanesulfonyl chloride)

• Product Name: Bicyclo[4.2.0]octane-7-methanesulfonyl chloride
• CAS No: 2126161-47-3
• MF: C₉H₁₅ClO₂S
• MW: 222.732200860977
• CID: 5276873
• Update Time: 2025-10-05

Bicyclo[4.2.0]octane-7-methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octane-7-methanesulfonyl chloride

• Inchi： 1S/C9H15ClO2S/c10-13(11,12)6-8-5-7-3-1-2-4-9(7)8/h7-9H,1-6H2
• InChI Key： JOGSTKBBPNRPAA-UHFFFAOYSA-N
• SMILES： C12C(C(CS(Cl)(=O)=O)C1)CCCC2

Additional information on Bicyclo[4.2.0]octane-7-methanesulfonyl chloride

Bicyclo[4.2.0]octane-7-methanesulfonyl chloride (CAS No. 2126161-47-3): An Overview of Its Properties and Applications

Bicyclo[4.2.0]octane-7-methanesulfonyl chloride (CAS No. 2126161-47-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive bicyclic structure and the presence of a methanesulfonyl chloride functional group, which imparts it with a range of chemical reactivity and potential applications.

The bicyclo[4.2.0]octane scaffold is a well-known structural motif in organic synthesis, often utilized for its rigidity and conformational stability. The methanesulfonyl chloride group, on the other hand, is a powerful electrophilic reagent that can participate in various nucleophilic substitution reactions, making it an important intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of Bicyclo[4.2.0]octane-7-methanesulfonyl chloride in the development of novel pharmaceuticals and materials. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of new antiviral agents. The researchers found that the bicyclo[4.2.0]octane core provided enhanced stability and bioavailability, while the methanesulfonyl chloride group facilitated the introduction of various functional groups necessary for optimizing drug efficacy.

In another study published in Organic Letters, scientists investigated the use of Bicyclo[4.2.0]octane-7-methanesulfonyl chloride in the synthesis of advanced polymers with tunable properties. The unique combination of rigidity from the bicyclo[4.2.0]octane scaffold and reactivity from the methanesulfonyl chloride group allowed for the creation of polymers with improved mechanical strength and thermal stability, making them suitable for applications in electronics and aerospace industries.

The synthetic versatility of Bicyclo[4.2.0]octane-7-methanesulfonyl chloride has also been leveraged in the development of new catalysts and ligands for asymmetric synthesis. A 2023 review article in Catalysis Science & Technology discussed how this compound can be used to create chiral catalysts with high enantioselectivity, which are crucial for the production of enantiopure pharmaceuticals and fine chemicals.

From a safety perspective, it is important to handle Bicyclo[4.2.0]octane-7-methanesulfonyl chloride with care due to its reactivity as a methanesulfonyl chloride derivative. Proper personal protective equipment (PPE) should be used, and all reactions involving this compound should be conducted under well-controlled conditions to ensure safety.

In conclusion, Bicyclo[4.2.0]octane-7-methanesulfonyl chloride (CAS No. 2126161-47-3) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and catalysis. Its unique structural features and chemical reactivity make it an essential tool for researchers aiming to develop innovative solutions in these fields.